![molecular formula C16H12N6O4 B6104575 3-phenyl-1H-pyrazole-4-carbaldehyde (2,4-dinitrophenyl)hydrazone](/img/structure/B6104575.png)
3-phenyl-1H-pyrazole-4-carbaldehyde (2,4-dinitrophenyl)hydrazone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-phenyl-1H-pyrazole-4-carbaldehyde (2,4-dinitrophenyl)hydrazone, also known as DNPH, is a chemical compound commonly used in scientific research. DNPH is a derivative of pyrazole and is often used as a reagent for the detection and quantification of carbonyl compounds in various samples.
Mechanism of Action
3-phenyl-1H-pyrazole-4-carbaldehyde (2,4-dinitrophenyl)hydrazone reacts with carbonyl compounds to form stable derivatives through a nucleophilic addition reaction. The carbonyl group of the carbonyl compound reacts with the hydrazine group of this compound to form a hydrazone derivative, which is stable and can be analyzed using various analytical techniques.
Biochemical and Physiological Effects
This compound is not used for any biochemical or physiological effects, but it is used as a reagent in scientific research to detect and quantify carbonyl compounds. Carbonyl compounds are present in various biological samples, and their levels can be used as biomarkers for various diseases and conditions.
Advantages and Limitations for Lab Experiments
3-phenyl-1H-pyrazole-4-carbaldehyde (2,4-dinitrophenyl)hydrazone has several advantages and limitations for lab experiments. One of the advantages of this compound is its high specificity for carbonyl compounds, which makes it a useful reagent for the detection and quantification of carbonyl compounds in various samples. Another advantage of this compound is its ease of use and compatibility with various analytical techniques.
One of the limitations of this compound is its sensitivity to environmental conditions such as temperature and humidity, which can affect the stability of the this compound derivatives. Another limitation of this compound is its potential for interfering with other compounds in the sample, which can affect the accuracy of the analysis.
Future Directions
For the use of 3-phenyl-1H-pyrazole-4-carbaldehyde (2,4-dinitrophenyl)hydrazone in scientific research include the development of new analytical techniques for the detection and quantification of carbonyl compounds, the optimization of the synthesis method for this compound, and the exploration of the potential of this compound derivatives as biomarkers for various diseases and conditions. Additionally, further research is needed to investigate the potential of this compound derivatives as therapeutic agents for various diseases and conditions.
Synthesis Methods
3-phenyl-1H-pyrazole-4-carbaldehyde (2,4-dinitrophenyl)hydrazone can be synthesized by reacting 2,4-dinitrophenylhydrazine with 3-phenyl-1H-pyrazole-4-carbaldehyde. The reaction takes place in the presence of a catalyst such as acetic acid and yields this compound as a yellow-orange crystalline solid. The purity of this compound can be improved by recrystallization from a suitable solvent.
Scientific Research Applications
3-phenyl-1H-pyrazole-4-carbaldehyde (2,4-dinitrophenyl)hydrazone is widely used in scientific research for the detection and quantification of carbonyl compounds. Carbonyl compounds are organic compounds that contain a carbonyl group, which is a functional group consisting of a carbon atom double-bonded to an oxygen atom. Carbonyl compounds are present in various samples, including environmental samples, food samples, and biological samples. This compound reacts with carbonyl compounds to form stable derivatives, which can be analyzed using various analytical techniques such as high-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry (GC-MS).
properties
IUPAC Name |
2,4-dinitro-N-[(E)-(5-phenyl-1H-pyrazol-4-yl)methylideneamino]aniline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12N6O4/c23-21(24)13-6-7-14(15(8-13)22(25)26)19-17-9-12-10-18-20-16(12)11-4-2-1-3-5-11/h1-10,19H,(H,18,20)/b17-9+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YARVZFHKUFIKKV-RQZCQDPDSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=C(C=NN2)C=NNC3=C(C=C(C=C3)[N+](=O)[O-])[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)C2=C(C=NN2)/C=N/NC3=C(C=C(C=C3)[N+](=O)[O-])[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12N6O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.